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Compound of Interest

Compound Name: Strontium hydride (SrH2)

Cat. No.: B080679

FOR IMMEDIATE ASSISTANCE IN CASE OF EMERGENCY, CONTACT YOUR
INSTITUTION'S ENVIRONMENTAL HEALTH AND SAFETY (EHS) OFFICE.

This technical support center provides guidance for researchers, scientists, and drug
development professionals on safely managing the reactivity of strontium hydride (SrHz) with
water and air. Adherence to these protocols is critical to ensure laboratory safety.

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with strontium hydride?

Al: Strontium hydride is a flammable solid that reacts vigorously with water and moisture in the
air to produce flammable hydrogen gas and strontium hydroxide.[1][2][3] This reaction can be
violent and may lead to fire or explosion, especially in enclosed spaces. The dust can also be
irritating to the skin, eyes, and respiratory system.[4]

Q2: How should | properly store strontium hydride?

A2: Strontium hydride should be stored in a tightly sealed container under an inert atmosphere,
such as argon or nitrogen, to prevent contact with moisture and air.[4] The storage area must
be cool, dry, and well-ventilated. It should be kept away from water, acids, and oxidizing
agents.

Q3: What personal protective equipment (PPE) is required when handling SrH2?
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A3: When handling SrHz, it is mandatory to wear a flame-retardant lab coat, chemical safety
goggles, and gloves resistant to the chemicals being used. Handling should be performed
within a fume hood to ensure adequate ventilation.[5]

Q4: What should I do in the event of a small SrH2 spill?

A4: For a small, dry spill, immediately cover the material with a dry, non-combustible absorbent
material like sand or Class D fire extinguisher powder.[6] Do not use water or carbon dioxide
extinguishers. Carefully collect the mixture in a sealed, labeled container for hazardous waste
disposal. Ensure the area is well-ventilated to disperse any hydrogen gas that may have
formed.

Q5: How does the reactivity of SrH2 compare to other alkaline earth metal hydrides?

A5: The reactivity of alkaline earth metal hydrides with water increases down the group.
Therefore, strontium hydride is more reactive with water than calcium hydride (CaHz) but less
reactive than barium hydride (BaHz).[7][8]
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Issue

Possible Cause

Recommended Action

Unexpected gas evolution from

SrH2 container.

The container seal may be
compromised, allowing
moisture from the air to react
with the hydride.

Carefully move the container to
a fume hood. If the reaction
appears vigorous, evacuate
the immediate area and
contact your EHS office. If the
reaction is slow, prepare for a
controlled quenching of the
material following the protocol

below.

Sparks or ignition observed

during handling.

Static discharge or friction can
ignite the fine powder or the

hydrogen gas produced from

reaction with ambient moisture.

Ensure all equipment is
properly grounded. Use non-
sparking tools for handling.
Maintain a high level of
situational awareness and
have a Class D fire

extinguisher readily available.

Solidified or caked SrH:z in the

container.

This may be due to slow
reaction with trace amounts of
moisture over time, forming

strontium hydroxide.

The material may still contain
unreacted SrH2. Handle with
the same precautions as fresh
material. If the material is to be
used in a reaction, consider
that the purity may be

compromised.

Incomplete reaction when

using SrH2 as a reagent.

The SrH2 may have partially
degraded due to improper
storage, reducing its effective

concentration.

Use freshly opened SrH2 or
material that has been stored
under a rigorously inert
atmosphere. Consider titrating
a small sample to determine its
active hydride content before

use.

Quantitative Data
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Property Value Reference
Chemical Formula SrH2 [3]
Molar Mass 89.64 g/mol [3]

White to grayish-white
Appearance ) [1]
crystalline powder

Density 3.26 g/cm?3 [2]

Thermal Decomposition ~1050 °C to Sr and H2 [1][2]

Experimental Protocols
Safe Handling of Strontium Hydride

e Preparation: Work must be conducted in a fume hood. Ensure a Class D fire extinguisher
and a container of dry sand are within immediate reach. All glassware must be thoroughly
dried in an oven and cooled under an inert atmosphere.

 Inert Atmosphere: All manipulations of SrH2 should be performed under an inert atmosphere
(e.g., in a glovebox or using Schlenk line techniques).

» Dispensing: Use non-sparking spatulas and tools. Weigh the required amount in a sealed
container if possible, or quickly in a dry, inert atmosphere.

o Reaction Setup: Add SrHz to the reaction vessel before introducing any solvents. If adding to
a solvent, ensure the solvent is anhydrous and the system is under an inert atmosphere.

Protocol for Quenching (Neutralizing) Strontium Hydride

This procedure should be performed in a fume hood, with appropriate PPE.

 Inert Solvent Suspension: Suspend the SrHz waste in a high-boiling point, anhydrous, inert
solvent such as toluene or xylene in a flask equipped with a magnetic stirrer and an inert gas
inlet.[9] This helps to dissipate heat.

o Cooling: Place the flask in an ice-water bath to manage the exothermic reaction.
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o Slow Addition of a Less Reactive Alcohol: Slowly and dropwise, add a less reactive alcohol
such as isopropanol or sec-butanol to the stirred suspension.[9][10] The rate of addition
should be controlled to prevent excessive bubbling and temperature increase.

o Monitor Reaction: Continue adding the alcohol until the evolution of hydrogen gas ceases.

e Sequential Addition of More Reactive Alcohols: Once the reaction with the less reactive
alcohol is complete, slowly add a more reactive alcohol like ethanol, followed by methanol, to
ensure all the hydride is consumed.[11]

o Cautious Addition of Water: After the reaction with methanol is complete and no more gas is
evolving, very cautiously add water dropwise.[11]

o Neutralization: Once the addition of water is complete and the reaction has subsided,
neutralize the resulting strontium hydroxide solution with a dilute acid (e.g., 1M HCI) until the
pH is neutral.

» Disposal: The final aqueous solution can be disposed of as hazardous waste according to
your institution's guidelines.

Visualizations
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Assess Spill Size
and Location

Is the spill small and contained?

Cover with Dry Sand
or Class D Absorbent

Large or Uncontained Spill

Evacuate Immediate Area Carefully Collect Mixture
Alert Others with Non-Sparking Tools

Contact EHS/ Package in a Sealed,
Emergency Response Labeled Container

Dispose as
Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for managing a strontium hydride spill.
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Reaction with Water Reaction with Air (Moisture and Oxygen)
SrH2 (solid) 2H20 (liquid/vapor) SrH: (solid) 0Oz (gas) H20 (vapor)
\ / l+ 02 (slow oxidation) "\ + 2H20 (from air)
Sr(OH)2 (aqueous) SrO (solid) Sr(OH)2 (solid)
2H: (gas) Hz (gas)
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Caption: Chemical reactions of SrH2 with water and air.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Strontium Hydride (SrH2) Reactivity Management: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080679#managing-the-reactivity-of-srh2-with-water-
and-air]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.quora.com/Does-Sr-reacts-with-water
https://ehs.ucr.edu/media/1936/download
https://rubingroup.org/wp-content/uploads/2011/02/2-still-quenching.pdf
https://www.epfl.ch/labs/lsci/wp-content/uploads/2018/09/Quenching-organometallics-Hu.pdf
https://www.benchchem.com/product/b080679#managing-the-reactivity-of-srh2-with-water-and-air
https://www.benchchem.com/product/b080679#managing-the-reactivity-of-srh2-with-water-and-air
https://www.benchchem.com/product/b080679#managing-the-reactivity-of-srh2-with-water-and-air
https://www.benchchem.com/product/b080679#managing-the-reactivity-of-srh2-with-water-and-air
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b080679?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

